Cas no 122601-82-5 (Methanone, (6-chloro-3-pyridinyl)(4-methoxyphenyl)-)

• Product Name: Methanone, (6-chloro-3-pyridinyl)(4-methoxyphenyl)-
• CAS No: 122601-82-5
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• MDL: MFCD07775854
• CID: 1215445
• PubChem ID: 11413955
• Update Time: 2025-06-13

Methanone, (6-chloro-3-pyridinyl)(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (6-chloro-3-pyridinyl)(4-methoxyphenyl)-
• (6-chloropyridin-3-yl)-(4-methoxyphenyl)methanone
• DTXSID50465145
• BQYQMYYGQDVIKS-UHFFFAOYSA-N
• 2-Chloro-5-(4-methoxybenzoyl)pyridine
• (6-chloropyridin-3-yl)(4-methoxy-phenyl)methanone
• SCHEMBL15067437
• AKOS016019679
• (6-Chloropyridin-3-yl)(4-methoxyphenyl)methanone
• MFCD07775854
• 122601-82-5

• MDL： MFCD07775854
• Inchi： 1S/C13H10ClNO2/c1-17-11-5-2-9(3-6-11)13(16)10-4-7-12(14)15-8-10/h2-8H,1H3
• InChI Key： BQYQMYYGQDVIKS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 247.0400063g/mol
• Monoisotopic Mass: 247.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methanone, (6-chloro-3-pyridinyl)(4-methoxyphenyl)-

Comprehensive Analysis of Methanone, (6-chloro-3-pyridinyl)(4-methoxyphenyl)- (CAS No. 122601-82-5)

The compound Methanone, (6-chloro-3-pyridinyl)(4-methoxyphenyl)- (CAS No. 122601-82-5) is a specialized organic molecule that has garnered significant attention in the fields of agrochemical research and pharmaceutical development. With its unique structural features, including a 6-chloro-3-pyridinyl group and a 4-methoxyphenyl moiety, this compound exhibits properties that make it a subject of interest for scientists and researchers. Its potential applications span across crop protection, pest control, and even medicinal chemistry, aligning with current trends in sustainable agriculture and green chemistry.

In recent years, the demand for eco-friendly agrochemicals has surged, driven by global concerns over environmental sustainability and food security. Methanone, (6-chloro-3-pyridinyl)(4-methoxyphenyl)- has been studied for its potential role in integrated pest management (IPM) systems, which aim to reduce reliance on traditional synthetic pesticides. Researchers are particularly interested in its mode of action and selective toxicity, which could offer advantages over conventional compounds. This aligns with the growing consumer preference for organic farming and reduced pesticide residues in food products.

From a structural-activity relationship (SAR) perspective, the presence of the 6-chloro-3-pyridinyl group in Methanone, (6-chloro-3-pyridinyl)(4-methoxyphenyl)- is noteworthy. This moiety is often associated with bioactivity in nicotinic acetylcholine receptor (nAChR) targeting compounds, a common mechanism in insect neurotoxins. The 4-methoxyphenyl component, on the other hand, may contribute to the compound's metabolic stability and lipophilicity, factors critical for its bioavailability and environmental persistence. These characteristics make it a valuable candidate for further molecular optimization studies.

The synthesis of Methanone, (6-chloro-3-pyridinyl)(4-methoxyphenyl)- typically involves cross-coupling reactions or Friedel-Crafts acylation techniques, which are well-established in organic synthesis. Recent advancements in catalytic methods and green chemistry have improved the efficiency and sustainability of its production. Researchers are also exploring biocatalytic routes as an alternative to traditional synthetic methods, reflecting the industry's shift toward sustainable manufacturing practices. These developments are particularly relevant given the increasing regulatory scrutiny on chemical production processes worldwide.

In the context of drug discovery, Methanone, (6-chloro-3-pyridinyl)(4-methoxyphenyl)- has shown promise as a scaffold molecule for developing new therapeutic agents. Its structural features make it suitable for medicinal chemistry applications, particularly in targeting neurological disorders and infectious diseases. The compound's ability to interact with specific biological targets while maintaining favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties has made it a focus of lead optimization studies in several research programs.

From an analytical chemistry standpoint, characterizing Methanone, (6-chloro-3-pyridinyl)(4-methoxyphenyl)- requires sophisticated techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods are essential for ensuring the compound's purity and structural integrity, particularly when used in biological studies or formulation development. The growing emphasis on quality control in chemical research underscores the importance of these analytical approaches.

The environmental fate of Methanone, (6-chloro-3-pyridinyl)(4-methoxyphenyl)- has become a topic of increasing interest, particularly in relation to its biodegradability and ecotoxicological profile. Recent studies have focused on its photostability, hydrolysis behavior, and potential for bioaccumulation in various ecosystems. These investigations are crucial for assessing the compound's environmental impact and developing appropriate risk mitigation strategies, especially in agricultural applications where soil health and water quality are major concerns.

In the broader context of chemical innovation, Methanone, (6-chloro-3-pyridinyl)(4-methoxyphenyl)- represents an example of how molecular design can address contemporary challenges in agriculture and healthcare. Its development reflects the intersection of computational chemistry, materials science, and biological research - trends that are shaping the future of specialty chemicals. As research continues, this compound may serve as a foundation for new patented technologies and commercial applications that meet evolving market demands.

The commercial potential of Methanone, (6-chloro-3-pyridinyl)(4-methoxyphenyl)- is being explored by several agrochemical and pharmaceutical companies, particularly in the context of next-generation crop protection products and novel therapeutic agents. Intellectual property filings related to this compound and its derivatives have increased in recent years, indicating growing industry interest. This trend aligns with the broader movement toward precision agriculture and personalized medicine, where specialized chemicals play a pivotal role in addressing specific challenges.

Looking ahead, research on Methanone, (6-chloro-3-pyridinyl)(4-methoxyphenyl)- is likely to focus on formulation technology to enhance its delivery efficiency and target specificity. Innovations in nanocarrier systems and controlled-release mechanisms could significantly improve its performance in both agricultural and pharmaceutical applications. Additionally, the integration of artificial intelligence in compound optimization may accelerate the discovery of more effective derivatives with improved safety profiles and environmental compatibility.